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Compound of Interest

Ciprofloxacin-piperazinyl-N-
Compound Name:
sulfate-d8

Cat. No.: B12371741

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Ciprofloxacin-piperazinyl-N-sulfate, a
metabolite of the broad-spectrum fluoroquinolone antibiotic Ciprofloxacin. While a direct
commercial source for the deuterated standard, Ciprofloxacin-piperazinyl-N-sulfate-d8, was
not identified through publicly available information, this document serves as a critical resource
for researchers engaged in the analysis of Ciprofloxacin and its metabolites. It consolidates
supplier information for closely related and essential compounds, detailed technical
specifications for the non-labeled metabolite, and comprehensive experimental protocols for

analytical determination.

Supplier Information for Related Compounds

For researchers requiring standards for bioanalytical studies, the following tables provide
supplier information for the deuterated parent compound, Ciprofloxacin-d8, and the non-
deuterated metabolite, Ciprofloxacin Piperazinyl-N4-sulfate. The deuterated parent compound
is often utilized as an internal standard in quantitative mass spectrometry-based assays.

Table 1: Suppliers of Ciprofloxacin-d8
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Supplier

Product Name

CAS Number

Additional
Information

Simson Pharma
Limited

Ciprofloxacin-D8

1130050-35-9

Accompanied by a

Certificate of Analysis.

Clinivex

Ciprofloxacin-d8

1130050-35-9

Intended for

laboratory use only.

Cayman Chemical

Ciprofloxacin-d8

1216659-54-9

Intended for use as an

internal standard for

Sigma-Aldrich

(hydrochloride) quantification by GC-
or LC-MS.
Ciprofloxacin-d8 VETRANAL®,

hydrochloride hydrate

1216659-54-9

analytical standard.

Table 2: Suppliers of Ciprofloxacin Piperazinyl-N4-sulfate
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. Additional
Supplier Product Name CAS Number .
Information
) ) ) Accompanied by a
Simson Pharma Ciprofloxacin N )
o ) ) 105093-21-8 Certificate of Analysis.
Limited Piperazinyl-N4-sulfate o
A metabolite of the
o Ciprofloxacin fluorinated quinolone
Clinivex ) ) 105093-21-8 ) )
Piperazinyl-N4-sulfate antibacterial
Ciprofloxacin.[2]
Santa Cruz Ciprofloxacin For Research Use
_ _ _ 105093-21-8
Biotechnology Piperazinyl-N4-sulfate Only.[3]
. , CoA, MASS, NMR
) ] Ciprofloxacin _
VIVAN Life Sciences ) ) 105093-21-8 and HPLC will be
Piperazinyl-N4-sulfate i
provided.[4]
A metabolite of the
Ciprofloxacin fluorinated quinolone
LGC Standards ) ) 105093-21-8 ) )
Piperazinyl-N4-sulfate antibacterial
Ciprofloxacin.[5]
) ) Ciprofloxacin o )
Shimadzu Chemistry ) ) Minimum purity of
) ) piperazinyl-N4 sulfate 105093-21-8
& Diagnostics 98.00%.[6]
salt
CIPROFLOXACIN _ .
] ] o Available in powder
Jigs Chemical Limited  PIPERAZINYL-N4- 105093-21-8

SULFATE API

form.[7]

GlobalChemMall

Ciprofloxacin

Piperazinyl-N4-sulfate

Manufacturers and

suppliers in China.[8]

Technical Data: Ciprofloxacin Piperazinyl-N4-sulfate

Ciprofloxacin Piperazinyl-N4-sulfate, also known as Sulfociprofloxacin, is one of the four

primary metabolites of Ciprofloxacin.[9] It is formed through the sulfation of the piperazinyl

group.[9]
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Table 3: Chemical and Physical Properties of Ciprofloxacin Piperazinyl-N4-sulfate

Property Value Source
CAS Number 105093-21-8 [LI213141e1e1l71L0]
Molecular Formula C17H18FN306S 21341516 711L0]
Molecular Weight 411.40 g/mol [B1141I5]116]1[10]
Sulfociprofloxacin, 4-
Sulfociprofloxacin, BAY-s
9435, 1-Cyclopropyl-6-fluoro-
Synonyms ) [4]
1,4-dihydro-4-oxo-7-(4-sulfo-1-
piperazinyl)-3-
quinolinecarboxylic Acid
Purity >98.00 % [6]
Form Powder [7]
Recommended storage
conditions are provided on the
product label and Certificate of
Analysis (COA). Generally,
Storage store in tightly closed [11]

containers at room
temperature, protected from
light and moisture, unless

otherwise specified.

Experimental Protocols

The quantification of Ciprofloxacin and its metabolites in biological matrices is predominantly

achieved through chromatographic techniques, primarily High-Performance Liquid
Chromatography (HPLC) and Liquid Chromatography-Tandem Mass Spectrometry (LC-

MS/MS).

Sample Preparation
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1. Plasma Sample Preparation by Protein Precipitation:[9] This protocol is a common and
effective method for removing proteins from plasma samples prior to analysis.

To 200 pL of plasma in a microcentrifuge tube, add a known amount of an appropriate
internal standard (e.g., Ciprofloxacin-d8).

e Add 600 pL of extraction solution (acetonitrile containing 0.1% formic acid and 0.2%
trifluoroacetic acid) to precipitate plasma proteins. The addition of trifluoroacetic acid can aid
in breaking drug-protein bonds.[12]

o Vortex the mixture for 1-2 minutes.
e Centrifuge the sample at 4000 rpm for 10 minutes.
o Transfer the supernatant to a clean tube for analysis.

2. Urine Sample Preparation:[9] Urine samples typically require less extensive cleanup
compared to plasma.

Dilute the urine sample (e.g., 1:10) with the mobile phase or a suitable buffer.

Vortex the mixture.

Centrifuge at high speed to remove any particulate matter.

The supernatant can be directly injected into the analytical system.

Analytical Methods

1. High-Performance Liquid Chromatography (HPLC) with UV or Fluorescence Detection:
HPLC is a widely used technique for the analysis of Ciprofloxacin.[13][14] Ciprofloxacin's native
fluorescence allows for sensitive detection.[9]

e Column: A reversed-phase column, such as a C18 column (e.g., 4.6 x 150 mm, 3.5 pm), is
commonly used.[15]

» Mobile Phase: A mixture of an acidic aqueous buffer (e.g., 0.025 M phosphoric acid, pH 3.0)
and an organic solvent like acetonitrile is typical.[15][16] The ratio can be optimized for best
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separation.

o Flow Rate: A flow rate of 1.0 mL/min is often employed.[15]

e Detection: UV detection is commonly set at 278 nm.[15][16] For fluorescence detection,
specific excitation and emission wavelengths would be used.

2. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): LC-MS/MS offers high
specificity and sensitivity for the quantification of Ciprofloxacin and its metabolites, especially at
low concentrations in complex biological matrices.[17][18]

o Chromatographic Conditions: Similar to HPLC, a C18 column is often used. Gradient elution
with a mobile phase consisting of 0.1% formic acid in water and 0.1% formic acid in
acetonitrile is a common approach.[12]

o Mass Spectrometry: Electrospray ionization (ESI) in positive ion mode is typically used. The
analysis is performed in Multiple Reaction Monitoring (MRM) mode for quantitative analysis.

o MRM Transitions: For Ciprofloxacin, the transition m/z 332.1 -~ 230.8 is often monitored.
For an internal standard like d8-Ciprofloxacin, the transition would be m/z 340.1 - 296.1.
[19]

Visualizations

The following diagrams illustrate the metabolic pathway of Ciprofloxacin and a general
workflow for its analysis.
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Metabolic Pathway of Ciprofloxacin
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Caption: Metabolic pathway of Ciprofloxacin.
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General Analytical Workflow for Ciprofloxacin Metabolites
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Caption: General experimental workflow for metabolite analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 19. LC-MS/MS based quantitation of ciprofloxacin and its application to antimicrobial
resistance study in Balb/c mouse plasma, urine, bladder and kidneys - Analytical Methods
(RSC Publishing) [pubs.rsc.org]

 To cite this document: BenchChem. [Navigating the Analysis of Ciprofloxacin Metabolites: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12371741#ciprofloxacin-piperazinyl-n-sulfate-d8-
supplier-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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